Cas no 2228310-49-2 (tert-butyl 2-6-(pyrrolidin-1-yl)pyridin-3-ylpiperazine-1-carboxylate)

• Product Name: tert-butyl 2-6-(pyrrolidin-1-yl)pyridin-3-ylpiperazine-1-carboxylate
• CAS No: 2228310-49-2
• MF: C₁₈H₂₈N₄O₂
• MW: 332.440524101257
• CID: 6363050
• PubChem ID: 165830129
• Update Time: 2025-08-05

tert-butyl 2-6-(pyrrolidin-1-yl)pyridin-3-ylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-6-(pyrrolidin-1-yl)pyridin-3-ylpiperazine-1-carboxylate
• EN300-1903460
• tert-butyl 2-[6-(pyrrolidin-1-yl)pyridin-3-yl]piperazine-1-carboxylate
• 2228310-49-2

• Inchi： 1S/C18H28N4O2/c1-18(2,3)24-17(23)22-11-8-19-13-15(22)14-6-7-16(20-12-14)21-9-4-5-10-21/h6-7,12,15,19H,4-5,8-11,13H2,1-3H3
• InChI Key： AMGNYOOBTMJXKH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1=CN=C(C=C1)N1CCCC1)=O

Computed Properties

• Exact Mass: 332.22122615g/mol
• Monoisotopic Mass: 332.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.7Ų

Additional information on tert-butyl 2-6-(pyrrolidin-1-yl)pyridin-3-ylpiperazine-1-carboxylate

Tert-butyl 2-(6-(pyrrolidin-1-yl)pyridin-3-yl)piperazine-1-carboxylate

The compound Tert-butyl 2-(6-(pyrrolidin-1-yl)pyridin-3-yl)piperazine-1-carboxylate, with CAS number 222831049, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is notable for its unique structure, which combines a piperazine ring, a pyridine moiety, and a tert-butyl group, making it a promising candidate for various therapeutic applications.

The molecular structure of this compound is characterized by a piperazine ring, which serves as a central hub for connectivity. The piperazine group is attached to a pyridine ring at the 3-position, which in turn is substituted with a pyrrolidine group at the 6-position. The tert-butyl group is attached to the piperazine nitrogen at position 1, providing steric bulk and potentially influencing the compound's pharmacokinetic properties. This combination of structural elements contributes to the compound's versatility and potential bioactivity.

Recent studies have highlighted the importance of piperazine-containing compounds in drug design due to their ability to form hydrogen bonds and interact with various biological targets. The presence of the pyridine ring further enhances the compound's electronic properties, making it an attractive scaffold for modulating enzyme activity or receptor binding. The pyrrolidine group adds additional flexibility and can act as a secondary binding site in molecular interactions.

In terms of applications, this compound has shown promise in several areas of research. For instance, it has been investigated as a potential inhibitor of kinase enzymes, which are critical targets in cancer therapy. The tert-butyl group may play a role in improving the compound's solubility and bioavailability, which are essential for its effectiveness as a drug candidate.

Moreover, the compound's structure suggests potential use in other therapeutic areas such as neurodegenerative diseases and inflammation. Its ability to modulate multiple biological pathways makes it a valuable tool for researchers exploring novel treatment options.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. The use of tert-butyl groups in protecting strategies during synthesis ensures stability and ease of manipulation during the reaction sequence.

In conclusion, Tert-butyl 2-(6-(pyrrolidin-1-yl)pyridin-3-yl)piperazine-1-carboxylate represents an exciting advancement in organic chemistry with broad implications for drug discovery and development.